Cas no 52086-33-6 (2-(3-Methylphenyl)cyclopentan-1-one)

• Product Name: 2-(3-Methylphenyl)cyclopentan-1-one
• CAS No: 52086-33-6
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5697050
• PubChem ID: 62603642
• Update Time: 2024-03-01

2-(3-Methylphenyl)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 52086-33-6
• EN300-1153073
• AKOS011895899
• 2-(3-methylphenyl)cyclopentan-1-one
• Cyclopentanone, 2-(3-methylphenyl)-
• 2-(3-Methylphenyl)cyclopentan-1-one

• Inchi： 1S/C12H14O/c1-9-4-2-5-10(8-9)11-6-3-7-12(11)13/h2,4-5,8,11H,3,6-7H2,1H3
• InChI Key： IKRZOMCGYVFIEC-UHFFFAOYSA-N
• SMILES： O=C1CCCC1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 293.4±29.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes